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Cat. No.: B076505 Get Quote

An In-depth Technical Guide to the Fastness Properties of C.I. Vat Yellow 33

This technical guide provides a comprehensive overview of the light and wash fastness

properties of C.I. Vat Yellow 33 (C.I. 65429), an anthraquinone vat dye known for its brilliant

yellow hue.[1][2] The information herein is curated for researchers, scientists, and professionals

in drug development and related fields who require detailed technical data and experimental

protocols.

Introduction to C.I. Vat Yellow 33
C.I. Vat Yellow 33, with the chemical formula C₅₄H₃₂N₄O₆, is a yellow powder insoluble in

water, acetone, and ethanol.[3][4] It is primarily used for dyeing and printing on cotton, cotton

yarn, vinylon, viscose, and various blended fabrics such as polyester/cotton.[3][5] The dye

exhibits high directness and good leveling performance on cotton fibers.[1][2] Belonging to the

anthraquinone class, it is valued for its vibrant color and excellent fastness properties.[1]

Light Fastness
Light fastness is a critical property for textiles, indicating the resistance of the color to fading

upon exposure to light. The evaluation is typically performed against a standardized blue wool

reference scale, where a higher rating signifies better resistance to light-induced degradation.
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The light fastness of C.I. Vat Yellow 33 has been consistently reported to be very good, as

summarized in the table below. The rating is based on the Blue Wool Scale, ranging from 1

(very low fastness) to 8 (very high fastness).[6]

Fastness Property Test Standard Rating

Light Fastness ISO 105-B02 (Xenon Arc) 6 - 7

Data sourced from multiple technical data sheets.[1][2][3][7][8]

Experimental Protocol: ISO 105-B02 - Colour Fastness
to Artificial Light
The ISO 105-B02 standard specifies a method for determining the resistance of the color of

textiles to the action of an artificial light source representative of natural daylight (D65), using a

xenon arc fading lamp.[6][9]

Principle: A textile specimen is exposed to artificial light under controlled conditions, alongside

a set of blue wool reference standards.[6][10] The light fastness is assessed by comparing the

change in color of the specimen with that of the reference materials.[6]

Apparatus and Materials:

Xenon Arc Lamp Tester: An apparatus with an artificial light source corresponding to sunlight

through window glass.[11][12]

Blue Wool References: A set of eight standardized blue wool fabrics (No. 1 to 8), where No.

1 has the lowest light fastness and No. 8 has the highest.[6]

Grey Scale for Assessing Change in Colour: A standard scale (complying with ISO 105-A02)

used to visually assess the degree of fading.[6][9]

Specimen Holders and Masks: To mount the samples and cover a portion for comparison.

Controlled Environment: The test chamber must maintain specified conditions of temperature

and humidity.
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Procedure:

Sample Preparation: A specimen of the dyed textile is mounted on a card, with a portion of it

covered by an opaque mask.

Reference Preparation: The blue wool references are similarly mounted.

Exposure: The specimen and the blue wool references are placed in the xenon arc tester

and exposed simultaneously to the light source under specified conditions.[11]

Assessment: The exposure is continued until a prescribed amount of fading occurs on the

test specimen, corresponding to a specific grade on the Grey Scale for Assessing Change in

Colour, or until a specific blue wool reference has faded to a certain degree.

Rating: The light fastness rating of the specimen is the number of the blue wool reference

that shows a similar change in color (fading) as the test specimen.

Visualization: Light Fastness Testing Workflow (ISO 105-
B02)
Caption: Workflow for ISO 105-B02 Light Fastness Test.

Wash Fastness
Wash fastness, also referred to as soaping fastness, evaluates the resistance of a textile's

color to domestic or commercial laundering procedures. The assessment involves two key

aspects: the change in the color of the original specimen (fading) and the degree of color

transfer to adjacent undyed fabrics (staining).

Data Presentation: Wash Fastness Ratings
C.I. Vat Yellow 33 demonstrates exceptional wash fastness. The ratings are determined using

a 5-grade Grey Scale, where Grade 5 indicates no change and Grade 1 indicates a severe

change.

Fastness Property Test Standard Fading Rating Staining Rating

Soaping/Washing ISO 105-C06 5 5

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://darongtester.com/test-procedure-of-iso-105-b02/
https://www.benchchem.com/product/b076505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data sourced from multiple technical data sheets.[2][3][7][8]

Experimental Protocol: ISO 105-C06 - Colour Fastness
to Domestic and Commercial Laundering
This standard specifies methods to determine the resistance of the colour of textiles to washing

processes.[13]

Principle: A textile specimen, in contact with one or two specified adjacent fabrics, is agitated in

a soap or soap-soda solution. The conditions of time and temperature are defined by the

specific test procedure (e.g., A2S, B2S, C2S). The change in color of the specimen and the

staining of the adjacent fabrics are then assessed using grey scales.[14][15][16]

Apparatus and Materials:

Washing Device: A suitable washing machine, such as a Launder-Ometer, Gyrowash, or

Rotawash, capable of maintaining the specified temperature and rotation speed.[13][15]

Stainless Steel Containers and Balls: Containers of specified volume and stainless steel

balls to provide mechanical action.[13][15]

Adjacent Fabrics: A standard multifibre fabric (containing common fibres like acetate, cotton,

nylon, polyester, acrylic, and wool) or two single-fibre fabrics.

ECE Reference Detergent and Sodium Perborate: Standardized washing agents.[15][17]

Grey Scales: For assessing color change and staining.

Color Matching Cabinet: For standardized visual assessment.

Procedure:

Specimen Preparation: A specimen of the dyed fabric (typically 10 cm x 4 cm) is cut and

sewn together with a same-sized piece of multifibre adjacent fabric along one of the shorter

edges.[14]
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Washing Solution Preparation: A solution is prepared according to the specific test method,

for instance, 4 g/L of ECE detergent and 1 g/L of sodium perborate.[15]

Washing Process: The composite specimen, along with the required number of steel balls, is

placed into a stainless steel container with the pre-heated washing solution.[17] The

container is then agitated in the washing device for a specified time and at a specific

temperature (e.g., 30 minutes at 60°C for test C2S).[15]

Rinsing and Drying: After the wash cycle, the composite specimen is removed, rinsed

thoroughly with water, and dried in air at a temperature not exceeding 60°C.[13][15]

Assessment: Once dry, the stitching connecting the specimen and the adjacent fabric is

removed. The change in color of the test specimen and the staining on each type of fibre in

the multifibre fabric are assessed visually in a color matching cabinet using the appropriate

grey scales.[13][14]

Visualization: Wash Fastness Testing Workflow (ISO
105-C06)
Caption: Workflow for ISO 105-C06 Wash Fastness Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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